Cas no 2055848-85-4 ((1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride)

• Product Name: (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• CAS No: 2055848-85-4
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• MDL: MFCD26585966
• CID: 4635588
• PubChem ID: 127263948
• Update Time: 2025-10-28

(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine HCl
• (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• (1S)-6-chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• AS-71510
• (S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
• CS-0162024
• 2055848-85-4
• (S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• AKOS030629850
• Y10728
• MFCD26585966

• MDL： MFCD26585966
• Inchi： 1S/C10H12ClN.ClH/c11-8-4-5-9-7(6-8)2-1-3-10(9)12;/h4-6,10H,1-3,12H2;1H/t10-;/m0./s1
• InChI Key： AXGVCEPSKLJNQI-PPHPATTJSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC[C@@H]2N.Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride

Introduction to (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS No. 2055848-85-4)

The compound (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride, identified by its CAS number 2055848-85-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the tetrahydronaphthalene class, which has garnered considerable attention due to its diverse pharmacological properties. The presence of a chiral center at the 1-position and a chloro substituent at the 6-position enhances its structural complexity and potential biological activity.

In recent years, the study of tetrahydronaphthalene derivatives has expanded significantly, particularly in the context of drug discovery and development. The amine functional group at the 1-position of the tetrahydronaphthalene core makes this compound a valuable intermediate in synthesizing various pharmacologically active agents. The hydrochloride salt form of this compound improves its solubility in water, making it more suitable for formulation into pharmaceutical products.

One of the most intriguing aspects of (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring its utility in creating novel therapeutic agents that target various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer and infectious diseases. The chiral nature of the molecule allows for the development of enantiomerically pure compounds, which can lead to improved pharmacological efficacy and reduced side effects.

The chloro substituent at the 6-position of the tetrahydronaphthalen-1-amine core plays a crucial role in determining its biological activity. Chlorinated aromatic compounds are well-known for their ability to interact with biological targets such as enzymes and receptors. This interaction can modulate cellular processes and lead to therapeutic effects. In particular, researchers have been interested in how the chloro group influences the binding affinity and selectivity of the compound towards its target proteins.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride. Molecular modeling studies have helped in understanding how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into the structural features that contribute to its activity and have guided the design of more potent derivatives.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve enantiopure forms of the compound. These techniques are crucial for producing pharmaceutical-grade materials that meet stringent regulatory standards.

In addition to its potential as a drug intermediate, (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride has also been studied for its role in material science applications. The unique structural properties of this compound make it a candidate for developing new materials with specific functionalities. For example, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical strength.

The hydrochloride salt form of this compound offers several advantages over its free base form. The salt form improves solubility in aqueous solutions, which is essential for formulation into injectable solutions and oral medications. Additionally, the hydrochloride salt enhances stability during storage and transportation, making it more practical for commercial use.

Future research on (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride is likely to focus on expanding its therapeutic applications. Studies are ongoing to explore its potential in treating neurological disorders, where chiral amine derivatives have shown promise. Furthermore, investigations into its anti-inflammatory properties are being conducted due to its structural similarity to known anti-inflammatory agents.

The growing interest in green chemistry principles has also influenced research on this compound. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. These sustainable approaches are essential for ensuring that pharmaceutical compounds can be produced responsibly while maintaining high quality standards.

In conclusion, (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS No. 2055848-85-4) is a versatile and significant molecule with broad applications in pharmaceuticals and material science. Its unique structural features and potential biological activities make it a valuable subject of study for researchers worldwide. As our understanding of this compound continues to grow, we can expect further innovations that will benefit human health and technological advancements.